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Compound of Interest

Compound Name: 3-Vinylcyclohexanone

CAS No.: 1740-63-2

Cat. No.: B154707

Get Quote

Introduction

3-Vinylcyclohexanone is a bifunctional organic molecule featuring a six-membered

carbocyclic ketone and a vinyl substituent. With the molecular formula C₈H₁₂O and a molecular

weight of 124.18 g/mol , this compound represents a versatile yet underexplored building block

in synthetic organic chemistry.[1] Its structure incorporates two key reactive sites: an

electrophilic ketone and a vinyl group that can act as a Michael acceptor or a dienophile. This

duality makes it a potentially valuable precursor for constructing complex molecular

architectures, including polycyclic systems and functionalized carbocycles relevant to natural

product synthesis and pharmaceutical development.

Despite its synthetic potential, a comprehensive review of the experimental data for 3-
Vinylcyclohexanone reveals a notable scarcity in the peer-reviewed literature. Detailed

protocols for its synthesis, exhaustive spectroscopic characterization, and specific applications

in multi-step synthesis are not readily available. Therefore, this guide aims to provide a robust

theoretical and practical framework for researchers. By integrating established principles of
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organic chemistry with data from closely related analogues, we will delineate a plausible

synthesis, predict its spectroscopic signature, explore its chemical reactivity, and discuss its

potential applications in the field of drug discovery.

Physicochemical and Structural Properties
The fundamental properties of 3-Vinylcyclohexanone are summarized below. It is important to

note that physical properties such as boiling point and density have not been authoritatively

reported in public databases and would need to be determined empirically.

Property Value Source(s)

Molecular Formula C₈H₁₂O [1]

Molecular Weight 124.183 g/mol [1]

CAS Number 1740-63-2

Canonical SMILES C=CC1CCCC(=O)C1

InChIKey
VQVDMUZRMVBLJE-

UHFFFAOYSA-N

Appearance
Predicted: Colorless to pale

yellow liquid
-

Boiling Point Not reported [1]

Melting Point Not reported [1]

Density Not reported [1]

Conceptual Synthesis and Purification
While a specific, validated protocol for 3-Vinylcyclohexanone is elusive in the literature, a

reliable synthesis can be conceptualized based on the well-established Mannich reaction

followed by a Hofmann elimination. This two-stage, one-pot procedure is a classic method for

installing a vinyl group adjacent to a carbonyl.[2][3]

Rationale for Synthetic Strategy
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The chosen pathway leverages the enolizable nature of cyclohexanone. The Mannich reaction

introduces an aminomethyl group at the α-position, creating a "Mannich base." This amine is

then converted into a better leaving group through quaternization with an alkyl halide (e.g.,

methyl iodide). Subsequent base-mediated E2 elimination yields the desired α,β-unsaturated

system, in this case, the vinyl group adjacent to the carbonyl's former α-position. This method

avoids the often harsh conditions or specialized reagents required for other olefination

reactions and is well-suited for this type of transformation.[2]

Proposed Experimental Protocol
Disclaimer:This protocol is a representative, conceptual procedure based on established

chemical principles. Optimization of reaction times, temperatures, and stoichiometry is

necessary for practical application.

Step 1: Formation of the Mannich Base (in situ)

To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add

cyclohexanone (1.0 eq.), dimethylamine hydrochloride (1.2 eq.), and paraformaldehyde (1.5

eq.).

Add ethanol as the solvent and a catalytic amount of hydrochloric acid (e.g., 3-4 drops).

Heat the mixture to reflux (approx. 80-90 °C) and stir for 4-6 hours. The reaction progress

can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass

Spectrometry (GC-MS) to observe the disappearance of cyclohexanone.

Upon completion, cool the reaction mixture to room temperature.

Step 2: Quaternization and Elimination

Without purification of the Mannich base, cool the reaction mixture in an ice bath.

Add methyl iodide (1.5 eq.) dropwise. Caution: Methyl iodide is toxic and a suspected

carcinogen. Handle in a fume hood with appropriate personal protective equipment (PPE).

Allow the mixture to stir at room temperature for 2-3 hours to form the quaternary ammonium

salt.
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Add a solution of sodium hydroxide (2.0 eq.) in water dropwise while maintaining a low

temperature.

Allow the reaction to warm to room temperature and stir for an additional 1-2 hours to

facilitate the elimination.

Work-up and Purification
Quench the reaction by adding saturated aqueous ammonium chloride solution.

Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3x

volumes).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate

(MgSO₄), and filter.

Concentrate the solvent in vacuo to yield the crude product.

Purify the residue using flash column chromatography on silica gel. A gradient elution

system, starting with 98:2 hexane:ethyl acetate and gradually increasing the polarity, should

effectively separate the nonpolar 3-Vinylcyclohexanone from more polar byproducts.

Structural Elucidation (Predicted Spectroscopic
Data)
Lacking published experimental spectra, this section provides a predicted analysis based on

the known chemical shifts and fragmentation patterns of cyclohexanones, vinyl groups, and

related structures.[4][5] These predictions serve as a benchmark for researchers to validate

their synthetic product.

¹H and ¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy is the most definitive method for confirming the structure. The predicted

chemical shifts are tabulated below.
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¹H NMR
Predicted δ
(ppm)

Multiplicity Integration Assignment

Vinyl 5.70 - 5.90 ddd 1H -CH=CH₂

Vinyl 4.95 - 5.10 m 2H -CH=CH₂

Allylic/α-Keto 2.60 - 2.80 m 1H C(3)H

α-Keto 2.20 - 2.50 m 2H C(2)H₂

Ring CH₂ 1.50 - 2.10 m 6H
C(4)H₂, C(5)H₂,

C(6)H₂

¹³C NMR Predicted δ (ppm) Assignment

Carbonyl ~210.5 C=O (C1)

Vinyl ~139.0 -CH=CH₂

Vinyl ~115.8 -CH=CH₂

Aliphatic CH ~48.0 C3

Aliphatic CH₂ ~41.5 C2

Aliphatic CH₂ ~30.0 C6

Aliphatic CH₂ ~25.0 C4

Aliphatic CH₂ ~23.0 C5

Infrared (IR) Spectroscopy
IR spectroscopy is crucial for identifying the key functional groups.
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Predicted Frequency
(cm⁻¹)

Vibration Type Functional Group

~3080 C-H stretch sp² C-H (Vinyl)

~2940, ~2860 C-H stretch sp³ C-H (Aliphatic)

~1715 C=O stretch Ketone (strong, sharp)

~1640 C=C stretch Alkene (vinyl)

~990, ~910 C-H bend Out-of-plane vinyl C-H

Mass Spectrometry (MS)
Electron Ionization (EI) mass spectrometry would be expected to show a distinct molecular ion

peak and predictable fragmentation patterns.

m/z Value Predicted Assignment

124 [M]⁺ (Molecular Ion)

96
[M - C₂H₄]⁺ (Loss of ethylene via McLafferty

rearrangement)

81 [M - C₃H₅O]⁺

68 Cyclohexenone radical cation

55 Acylium ion fragment [C₃H₃O]⁺

Chemical Reactivity and Synthetic Applications
The synthetic utility of 3-Vinylcyclohexanone stems from its two distinct functional groups,

which can react selectively or in tandem.

Michael Addition
The vinyl group is an excellent Michael acceptor due to its conjugation with the electron-

withdrawing ketone.[6] This allows for the 1,4-conjugate addition of a wide range of soft

nucleophiles, such as cuprates, enolates, and thiols. This reaction is a powerful tool for carbon-
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carbon bond formation, leading to 1,5-dicarbonyl compounds or their equivalents, which are

themselves versatile intermediates for further cyclizations (e.g., aldol condensation to form new

six-membered rings).[6]

Diels-Alder Reaction
The electron-deficient vinyl group can also serve as a dienophile in [4+2] cycloaddition

reactions with electron-rich dienes. This provides a convergent and stereocontrolled route to

complex bicyclic or polycyclic scaffolds that are common motifs in natural products.

Ketone and Enolate Chemistry
The cyclohexanone moiety can undergo standard carbonyl reactions, such as nucleophilic

addition, reduction, or reductive amination. Furthermore, the protons on C2 and C6 are

enolizable, allowing for the formation of an enolate that can react with various electrophiles.

This reactivity can be strategically employed before or after transformations involving the vinyl

group, adding another layer of synthetic versatility.

Workflow for Michael Addition
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3-Vinylcyclohexanone

1,4-Conjugate Addition
(Michael Addition)

Nucleophile (Nu⁻)
(e.g., Gilman Reagent)

Enolate Intermediate

 Forms new C-C bond

3-(2-Nucleophile-ethyl)cyclohexanone

 Protonation (Work-up)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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